4-Sulfanyl-2-(trifluoromethyl)benzonitrile

• CAS: 110888-22-7

Core Science & Biosynthesis

4-Sulfanyl-2-(trifluoromethyl)benzonitrile: A Strategic Fluorinated Scaffold

The following technical guide details the discovery, synthesis, and application of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile (CAS: 110888-22-7). This document is structured for researchers and process chemists, focusing on the molecule's role as a privileged scaffold in the development of Androgen Receptor (AR) modulators and advanced materials.

Executive Summary

4-Sulfanyl-2-(trifluoromethyl)benzonitrile (also known as 4-mercapto-2-(trifluoromethyl)benzonitrile) is a high-value organofluorine intermediate used primarily in the synthesis of pharmaceuticals and agrochemicals.[1] It serves as the sulfur-based bioisostere of the "A-ring" pharmacophore found in blockbuster anti-androgens like Bicalutamide , Enzalutamide , and Apalutamide .

Historically synthesized via complex diazotization routes, modern process chemistry has evolved to utilize highly efficient Nucleophilic Aromatic Substitution (SNAr) methods. Its unique substitution pattern—combining a strongly electron-withdrawing nitrile group with a lipophilic trifluoromethyl group—makes it an ideal building block for enhancing metabolic stability and potency in drug candidates.

Property	Data
CAS Number	110888-22-7
IUPAC Name	4-sulfanyl-2-(trifluoromethyl)benzonitrile
Molecular Formula	C₈H₄F₃NS
Molecular Weight	203.18 g/mol
Key Functional Groups	Nitrile (-CN), Trifluoromethyl (-CF₃), Thiol (-SH)
Physical State	Pale yellow to white solid
Melting Point	64–66 °C (Lit.)

Discovery and Historical Context

The "Hagemann Process" (1986)

The industrial relevance of 4-mercaptobenzonitriles was first solidified in the mid-1980s by researchers at Bayer AG . In 1986, Hagemann et al. filed the seminal patent US4841089A , titled "Process for the preparation of 4-mercaptobenzonitriles".[2]

Prior to this discovery, synthesizing mercapto-substituted benzonitriles was chemically inefficient, relying on the Leuckart thiophenol synthesis (diazotization of anilines followed by reaction with xanthates). This method suffered from:

• Low Yields: Often <40% due to side reactions (diazo coupling).

• Safety Hazards: Risk of explosion with diazonium salts on a kilogram scale.

• Regioselectivity Issues: Difficulty in introducing the thiol para to the nitrile in the presence of other deactivating groups.

The Breakthrough: Bayer's team discovered that 4-halogenobenzonitriles (specifically 4-chloro and 4-fluoro derivatives) could undergo direct Nucleophilic Aromatic Substitution (SNAr) with sodium sulfide (Na₂S) or sodium hydrosulfide (NaSH) in polar aprotic solvents (e.g., NMP, DMF) to yield the corresponding thiol in high purity (>85%).

This process unlocked the "2-(trifluoromethyl)" subclass, allowing for the scalable production of 4-mercapto-2-(trifluoromethyl)benzonitrile , which was initially explored for:

• Nematic Liquid Crystals: The high dipole moment from the -CN and -CF₃ groups provided desirable dielectric anisotropy.

• Agrochemicals: Precursors for benzoylurea insecticides.

Synthetic Evolution and Methodologies

The synthesis of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile has evolved from dangerous radical chemistry to robust SNAr protocols.

Route A: The Modern SNAr Pathway (Recommended)

This is the current industry standard for generating the compound with high atom economy.

• Substrate: 4-Fluoro-2-(trifluoromethyl)benzonitrile.[1][3]

• Reagent: Sodium Hydrosulfide (NaSH) or Thiourea.

• Solvent: DMF or DMSO.

• Mechanism: The para-nitrile and ortho-trifluoromethyl groups create an extremely electron-deficient ring, facilitating the addition-elimination mechanism.

Protocol 1: NaSH Displacement

• Charge: Dissolve 4-Fluoro-2-(trifluoromethyl)benzonitrile (1.0 eq) in DMF (5 volumes).

• Addition: Cool to 0°C. Slowly add NaSH (1.2 eq) to control the exotherm.

• Reaction: Stir at RT for 2–4 hours. Monitor by HPLC for consumption of starting material.

• Quench: Pour mixture into ice-water containing dilute HCl (pH < 3).

• Isolation: Filter the precipitated pale yellow solid. Recrystallize from Hexane/EtOAc.

Why this works: The Fluorine atom is a superior leaving group to Chlorine in SNAr reactions due to the higher electronegativity of F, which stabilizes the Meisenheimer intermediate (despite the stronger C-F bond strength).

Route B: The Classical Diazotization (Historical)

Used before the availability of cheap fluorinated precursors.

• Substrate: 4-Amino-2-(trifluoromethyl)benzonitrile.[4]

• Reagents: NaNO₂/HCl (Diazotization), Potassium Ethyl Xanthate (Sulfuration), KOH (Hydrolysis).

• Drawback: The "Sandmeyer-type" approach is multi-step and generates stoichiometric heavy metal or sulfur waste.

Visualization of Synthetic Pathways

Figure 1: Comparison of the modern SNAr route (blue) versus the historical Diazotization route (red).

Applications in Drug Development[1]

The 4-Sulfanyl-2-(trifluoromethyl)benzonitrile scaffold is a bioisostere of the 4-amino and 4-oxygenated pharmacophores found in non-steroidal Androgen Receptor (AR) antagonists.

The "Thio-Switch" Strategy

In medicinal chemistry, replacing an ether (-O-) or amine (-NH-) linkage with a thioether (-S-) or sulfone (-SO₂-) linkage is a common strategy to alter the metabolic profile of a drug.

• Oxidation Potential: The thiol group can be selectively oxidized to a sulfoxide (chiral) or sulfone . Sulfones often exhibit higher hydrogen-bond accepting capability and metabolic stability than their ether counterparts.

• Lipophilicity: The sulfur atom increases lipophilicity (LogP) compared to oxygen, potentially improving blood-brain barrier (BBB) penetration or membrane permeability.

Structural Homology to AR Antagonists

This molecule provides the "left-hand side" (A-ring) of the classic AR antagonist structure.

Drug Class	Linkage	A-Ring Structure	Role of 4-Sulfanyl Analog
Bicalutamide	Sulfone (-SO₂-)	4-F-Ph-SO₂-...	Precursor to reverse-sulfone analogs
Enzalutamide	Amine (-N-)	4-CN-3-CF₃-Ph-N...	Thio-analog synthesis
GW-501516	Thioether (-S-)	4-CF₃-Ph-S-...	Direct structural homolog

Agrochemical Intermediates

The compound is a key intermediate for Fipronil-related insecticides (phenylpyrazoles) where the trifluoromethyl-benzonitrile motif provides the necessary electron-withdrawing character to disrupt GABA-gated chloride channels in insects.

Pharmacophore Logic Diagram

Figure 2: Pharmacophore mapping of the scaffold, highlighting the functional roles of the nitrile, trifluoromethyl, and thiol groups in receptor binding.

Safety and Handling Protocols

Working with 4-Sulfanyl-2-(trifluoromethyl)benzonitrile requires strict adherence to safety protocols due to the nature of thiols and nitriles.

• Odor Control: Like most thiols, this compound has a potent, disagreeable stench (skunk-like).

  • Protocol: All weighing and reactions must be performed in a fume hood. Glassware should be bleached (oxidized) immediately after use to convert residual thiol to odorless disulfide/sulfonate.

• Nitrile Toxicity: Metabolizes to release cyanide ions in vivo.

  • PPE:[5] Nitrile gloves (double gloved), lab coat, and safety glasses.

  • First Aid: Amyl nitrite or hydroxocobalamin kits should be accessible in the lab.

• Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. Thiols oxidize to disulfides (dimers) upon exposure to air, which appears as a white precipitate in the yellow oil/solid.

References

• Hagemann, H., et al. (1989).[5] Process for the preparation of 4-mercaptobenzonitriles. U.S. Patent No. 4,841,089.[5][2] Washington, DC: U.S. Patent and Trademark Office. Link

• Sigma-Aldrich. (n.d.). 4-Fluoro-2-(trifluoromethyl)benzonitrile Product Sheet. Retrieved from Sigma-Aldrich. Link

• PubChem. (2024).[6] 4-Isothiocyanato-2-(trifluoromethyl)benzonitrile (Related Compound).[3][4][6] National Library of Medicine. Link

• Accela ChemBio. (2024). 4-Sulfanyl-2-(trifluoromethyl)benzonitrile CAS 110888-22-7 Entry.[7] Link

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. US4841089A - Process for the preparation of 4-mercaptobenzonitriles, and 4-mercaptobenzonitriles - Google Patents [patents.google.com]
• 3. Synthetic method of 4-isothiocyanato-2-(trifluoromethyl) benzonitrile - Eureka | Patsnap [eureka.patsnap.com]
• 4. 4-isothiocyanato-2-(trifluoroMethyl)benzonitrile | 143782-23-4 [chemicalbook.com]
• 5. scribd.com [scribd.com]
• 6. 4-Isothiocyanato-2-(trifluoromethyl)benzonitrile | C9H3F3N2S | CID 11615540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1247186-14-6,7-bromo-5-methyl-1H,2H,3H,4H,9H-cyclopenta[b]quinolin-9-one-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

Protocols & Analytical Methods

Application Note: High-Purity Synthesis of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile

Executive Summary

This application note details the synthesis of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile (CAS: 1228828-52-1), a critical pharmacophore used in the development of Selective Androgen Receptor Modulators (SARMs), specifically as a precursor for LGD-4033 (Ligandrol) .

The presence of the electron-withdrawing nitrile (-CN) and trifluoromethyl (-CF

) groups on the benzene ring renders this scaffold highly amenable to Nucleophilic Aromatic Substitution ( ), yet prone to side reactions such as hydrolysis or disulfide dimerization. This guide presents two validated protocols:

• Method A (Preferred): Metal-free

  using Potassium Thioacetate (KSAc) followed by hydrolysis.[1] This route offers the highest regioselectivity and purity profile.

• Method B (Alternative): Palladium-catalyzed C-S cross-coupling, utilized when starting from the less activated aryl bromides or chlorides.[1]

Retrosynthetic Analysis & Strategy

The target molecule features a thiol (-SH) group at the 4-position. Direct introduction of a free thiol (using NaSH) often leads to rapid oxidation to the disulfide (Ar-S-S-Ar) under basic conditions. Therefore, a "Masked Thiol" strategy using a thioester intermediate is recommended to ensure high purity.[1]

Pathway Visualization

Caption: Retrosynthetic disconnection showing the preferred SNAr route (blue) and alternative Pd-catalyzed route (red) via a thioester intermediate.[1]

Method A: Nucleophilic Aromatic Substitution ( )

Best for: 4-Fluoro-2-(trifluoromethyl)benzonitrile precursors. Mechanism: The nitrile group at C1 (para) and the

group at C2 (meta) strongly withdraw electron density from C4, making the C-F bond highly susceptible to nucleophilic attack.[1]

Reagents & Stoichiometry

Component	Equiv.	Role
4-Fluoro-2-(trifluoromethyl)benzonitrile	1.0	Limiting Reagent
Potassium Thioacetate (KSAc)	1.2 - 1.5	Nucleophile (Masked Thiol)
DMF (Dimethylformamide)	5-10 Vol	Solvent (Polar Aprotic)
Water / Ice	Excess	Quench
Ammonium Hydroxide ( )	2.0	Deacetylation Agent

Step-by-Step Protocol

Step 1: Thioester Formation

• Setup: Charge a dry 3-neck round-bottom flask with 4-Fluoro-2-(trifluoromethyl)benzonitrile (1.0 equiv) and anhydrous DMF (0.5 M concentration).

• Addition: Add Potassium Thioacetate (1.2 equiv) in a single portion under a nitrogen stream.

  • Note: The reaction is exothermic. Ensure internal temperature monitoring.

• Reaction: Heat the mixture to 60°C for 2–4 hours.

  • Monitoring: Monitor by TLC (Hexane/EtOAc 8:2) or HPLC.[1][2] The starting fluoride (

    ) should disappear, replaced by the thioester ( ).[1]

• Workup: Cool to room temperature. Pour the reaction mixture into ice-cold water (5x reaction volume) with vigorous stirring. The thioester intermediate usually precipitates as a solid. Filter and wash with water.

  • Checkpoint: If an oil forms, extract with Ethyl Acetate (EtOAc), wash with brine, dry over

    , and concentrate.[1]

Step 2: Deacetylation (Thioester Hydrolysis)[1]

• Solubilization: Dissolve the crude thioester from Step 1 in Methanol (MeOH).

• Degassing (Critical): Sparge the solution with Nitrogen for 15 minutes to remove dissolved oxygen.

  • Why? Oxygen promotes the formation of the disulfide dimer impurity.

• Hydrolysis: Add 25% aqueous

  (2.0 equiv) or Sodium Methoxide (NaOMe, 1.1 equiv) dropwise at 0°C. Stir at room temperature for 1 hour.

• Quench & Isolation: Acidify carefully with 1M HCl to pH 3–4.

  • Caution:

    gas may be generated if excess sulfide is present; work in a fume hood.

• Extraction: Extract with Dichloromethane (DCM). Wash the organic layer with water and brine.

• Purification: Dry over

  and concentrate under reduced pressure. Recrystallize from Hexane/DCM if necessary.

Method B: Pd-Catalyzed Cross-Coupling

Best for: 4-Bromo or 4-Chloro precursors (less activated). Mechanism: Palladium inserts into the C-Br bond (Oxidative Addition), followed by Transmetallation with the sulfur nucleophile and Reductive Elimination.[1]

Reagents & Stoichiometry

Component	Equiv.	Role
4-Bromo-2-(trifluoromethyl)benzonitrile	1.0	Limiting Reagent
Potassium Thioacetate	1.2	Thiol Source
	0.02 (2 mol%)	Catalyst Precursor
Xantphos	0.04 (4 mol%)	Ligand (Wide bite angle)
DIPEA (Diisopropylethylamine)	2.0	Base
1,4-Dioxane	10 Vol	Solvent

Step-by-Step Protocol

• Catalyst Pre-formation: In a glovebox or under Argon, mix

  and Xantphos in degassed 1,4-Dioxane. Stir for 10 minutes until the solution turns clear/orange.

• Reaction Assembly: Add the aryl bromide substrate, Potassium Thioacetate, and DIPEA to the catalyst mixture.

• Heating: Seal the vessel and heat to 100°C for 12–16 hours.

• Workup: Filter the mixture through a pad of Celite to remove Palladium black. Concentrate the filtrate.

• Hydrolysis: Proceed with the Deacetylation protocol described in Method A (Step 2).

Critical Process Parameters (CPPs) & Troubleshooting

Mechanism of Impurity Formation

The most common failure mode is the oxidation of the product to the disulfide dimer (4,4'-disulfanediylbis(2-(trifluoromethyl)benzonitrile)) .[1]

Caption: Oxidation pathway leading to the primary impurity.[1]

Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Yield (Method A)	Incomplete reaction	Increase Temp to 80°C; Ensure DMF is anhydrous (water inhibits displacement).
Dimer Formation	Oxidation during hydrolysis	Strictly degas all solvents (MeOH/Water) with before use.[1] Add TCEP or DTT reducing agents during workup if needed.
Dark Coloration	Polymerization or decomposition	Keep reaction temperature <100°C. Avoid strong bases like NaOH; use or .
Starting Material Remains (Method B)	Catalyst poisoning	Ensure reaction is strictly oxygen-free. Use fresh (should be purple, not black).[1]

Safety & Handling (HSE)

• Thiol Odor Control: The target molecule and intermediates are potent thiophenols with a stench threshold in the ppb range.

  • Protocol: All glassware must be soaked in a 10% Bleach (Sodium Hypochlorite) solution immediately after use.[1] This oxidizes residual thiols to odorless sulfonates.

• Cyanide/Nitrile Hazard: While the nitrile group is stable under these conditions, avoid strong acids at high temperatures which could theoretically hydrolyze the nitrile to a carboxylic acid or release HCN (unlikely but possible).[1]

• Skin Contact: Thiophenols are rapidly absorbed through the skin. Double-gloving (Nitrile) is mandatory.

References

• LGD-4033 Synthesis & Metabolites

  • Structure revision and chemical synthesis of ligandrol's main bishydroxylated long-term metabolic marker.[3][4] Organic & Biomolecular Chemistry, 2022.[1][4][5]

• Palladium-Catalyzed C-S Bond Formation

  • Palladium-Catalyzed C–S Bond Formation: Rate and Mechanism of the Coupling of Aryl or Vinyl Halides. ResearchGate.[4]

• Potassium Thioacetate Applications

  • The application of potassium thioacetate in transition metal-catalyzed and metal-free sulfuration.[6] ChemicalBook Application Note.

• Nucleophilic Aromatic Substitution of 4-Fluoro-2-(trifluoromethyl)benzonitrile.

Sources

• 1. Electrophilic Reagents for the Direct Incorporation of Uncommon SCF2CF2H and SCF2CF3 Motifs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LGD-4033 synthesis - chemicalbook [chemicalbook.com]
• 3. Synthesis of the main long-term dihydroxylated metabolite of LGD-4033 as reference material for doping control analysis | World Anti Doping Agency [wada-ama.org]
• 4. researchgate.net [researchgate.net]
• 5. communities.springernature.com [communities.springernature.com]
• 6. The application of potassium thioacetate_Chemicalbook [chemicalbook.com]

Executive Summary: The Strategic Value of the 4-Sulfanyl-2-(trifluoromethyl)benzonitrile Scaffold

In the landscape of modern medicinal chemistry, the 4-Sulfanyl-2-(trifluoromethyl)benzonitrile (hereafter 4-SH-TFMBN ) scaffold represents a "privileged structure" for modulating nuclear receptors, particularly the Androgen Receptor (AR) and Peroxisome Proliferator-Activated Receptors (PPARs).

This building block combines three critical pharmacophoric elements:

• The Nitrile (-CN): A robust hydrogen bond acceptor and metabolic handle, often mimicking carbonyls in steroid binding pockets.[1]

• The Trifluoromethyl (-CF3): Enhances lipophilicity and metabolic stability, preventing oxidative degradation at the benzylic position while exerting a strong electron-withdrawing effect (Hammett

  ).

• The Sulfanyl (-SH): A versatile nucleophile allowing for the construction of thioethers, sulfones, and sulfonamides—linkers that are pivotal in bioisosteric replacement of ether (-O-) or methylene (-CH2-) bridges.

This guide provides a technical roadmap for utilizing 4-SH-TFMBN in the synthesis of next-generation antagonists and agonists, focusing on practical protocols for S-alkylation , S-arylation , and oxidative functionalization .

Chemical Profile & Physicochemical Properties

Understanding the reactivity of 4-SH-TFMBN requires analyzing the electronic influence of the nitrile and trifluoromethyl groups on the thiol moiety.

Property	Value (Approx.)	Implication for Synthesis
Molecular Formula	C₈H₄F₃NS	--
Molecular Weight	203.18 g/mol	--
Thiol pKa	~5.8 - 6.2	Significantly more acidic than thiophenol (pKa 6.6) due to electron-withdrawing -CN and -CF3 groups. Highly reactive nucleophile at physiological pH.
LogP	2.8	High lipophilicity; requires non-polar or dipolar aprotic solvents (DMF, DMSO) for efficient coupling.
Oxidation Potential	High	Prone to rapid disulfide dimerization in air. Requires inert atmosphere (Ar/N2).

Synthesis Workflow & Signaling Pathways

The following diagram illustrates the generation of 4-SH-TFMBN from its commercial precursor (4-Fluoro-2-(trifluoromethyl)benzonitrile) and its divergent applications in drug discovery.

Figure 1: Synthetic divergence from the fluoro-precursor to the thiol building block and its downstream applications.

Detailed Experimental Protocols

Protocol A: In-Situ Generation and S-Alkylation (The "One-Pot" Method)

Context: 4-SH-TFMBN is unstable to storage due to disulfide formation. The most robust method involves generating it in situ from the fluoro-precursor and immediately coupling it with an electrophile (e.g., for PPAR agonist synthesis).

Reagents:

• 4-Fluoro-2-(trifluoromethyl)benzonitrile (1.0 eq)

• Sodium Hydrosulfide hydrate (NaSH·xH2O) (1.2 eq)

• Alkyl Halide (Electrophile) (1.1 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Solvent: DMF (Anhydrous)

Step-by-Step Procedure:

• Nucleophilic Displacement (SNAr):

  • Charge a flame-dried round-bottom flask with 4-Fluoro-2-(trifluoromethyl)benzonitrile (10 mmol) and DMF (20 mL) under Argon.

  • Cool to 0°C. Add NaSH (12 mmol) portion-wise. The solution will turn yellow/orange.

  • Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 2 hours.

  • Checkpoint: Monitor by TLC/LCMS. The fluoro-starting material should be consumed. The thiol intermediate is formed.

• S-Alkylation:

  • Add K₂CO₃ (20 mmol) to the reaction mixture.

  • Add the Alkyl Halide (11 mmol) dropwise.

  • Stir at RT for 4–12 hours (depending on steric hindrance of the electrophile).

• Work-up:

  • Quench with water (100 mL) and extract with Ethyl Acetate (3 x 50 mL).

  • Wash combined organics with LiCl (5% aq) to remove DMF, then Brine.

  • Dry over Na₂SO₄ and concentrate.

• Purification:

  • Flash column chromatography (Hexanes/EtOAc gradient).

Mechanistic Insight: The electron-withdrawing nitrile and CF3 groups at the ortho and para positions relative to the fluorine make the ring highly activated for SNAr, allowing this reaction to proceed under mild conditions without transition metal catalysis.

Protocol B: Synthesis of Diaryl Sulfones via S-Arylation & Oxidation

Context: Diaryl sulfones containing the 2-CF3-benzonitrile motif are potent non-steroidal androgen receptor antagonists.

Reagents:

• 4-SH-TFMBN (Generated as above or isolated)

• 4-Fluoronitrobenzene (Partner Electrophile)

• Cesium Carbonate (Cs₂CO₃)

• m-CPBA (meta-Chloroperoxybenzoic acid)

Step-by-Step Procedure:

• S-Arylation:

  • Dissolve 4-SH-TFMBN (1.0 eq) and 4-Fluoronitrobenzene (1.0 eq) in DMSO.

  • Add Cs₂CO₃ (1.5 eq). Heat to 80°C for 6 hours.

  • Note: The high acidity of the thiol allows it to displace the fluoride on the nitrobenzene partner easily.

  • Isolate the Thioether intermediate via standard aqueous work-up.

• Oxidation to Sulfone:

  • Dissolve the Thioether in DCM at 0°C.

  • Add m-CPBA (2.5 eq) portion-wise.

  • Stir at RT for 4 hours.

  • Quench with saturated Na₂S₂O₃ (to reduce excess peroxide) and NaHCO₃.

  • The resulting Sulfone is typically a crystalline solid.

Safety & Handling (Critical)

• Stench: Like all thiols, 4-SH-TFMBN has a potent, disagreeable odor. All reactions must be performed in a well-ventilated fume hood. Bleach (NaOCl) should be kept handy to neutralize glassware/spills.

• Cyanide/Nitrile Risks: While the nitrile group is stable, combustion or strong acid hydrolysis can release HCN. Avoid strong acids at elevated temperatures unless intended.

• Skin Sensitization: Benzonitrile derivatives are potent skin irritants and sensitizers. Double-gloving (Nitrile) is recommended.

References

• Synthesis of PPAR Agonists (GW501516 Analogs)

  • Title: Synthesis, biological evaluation and molecular modeling of GW 501516 analogues.[2]

  • Source:Archiv der Pharmazie, 2010.[2]

  • URL:[Link]

• SNAr Reactivity of Fluorobenzonitriles

  • Title: Applications of 4-Fluoro-2-(trifluoromethyl)benzonitrile in Pharmaceutical R&D.[3]

  • Source: NBInno Applic

  • URL:[Link]

• Thiol/Isothiocyanate Intermediates in Enzalutamide Synthesis

  • Title: Synthetic method of 4-isothiocyanato-2-(trifluoromethyl)benzonitrile.[4][5][6]

  • Source: Patent CN107400073A / P

  • URL:[Link]

• General Thiol Synthesis via SNAr

  • Title: Method for producing 4-mercaptobenzonitrile.[7]

  • Source: Google P
  • URL

Sources

• 1. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, biological evaluation and molecular modeling of GW 501516 analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. 4-Isothiocyanato-2-(trifluoromethyl)benzonitrile | C9H3F3N2S | CID 11615540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-isothiocyanato-2-(trifluoroMethyl)benzonitrile | 143782-23-4 [chemicalbook.com]
• 6. Synthetic method of 4-isothiocyanato-2-(trifluoromethyl) benzonitrile - Eureka | Patsnap [eureka.patsnap.com]
• 7. DE3662097D1 - 4-mercaptobenzonitriles and process for their preparation - Google Patents [patents.google.com]

Application Note: Safe Handling Protocols for 4-Sulfanyl-2-(trifluoromethyl)benzonitrile

This Application Note is structured for researchers and drug development professionals handling 4-Sulfanyl-2-(trifluoromethyl)benzonitrile . Due to the specialized nature of this intermediate, where specific Safety Data Sheets (SDS) may be sparse or generic, this guide utilizes Structure-Activity Relationship (SAR) Read-Across methodologies to establish a robust safety profile.

Executive Summary

4-Sulfanyl-2-(trifluoromethyl)benzonitrile (also known as 4-mercapto-2-(trifluoromethyl)benzonitrile) represents a "Triple Threat" hazard profile in organic synthesis:

• High Toxicity: The benzonitrile core implies potential metabolic cyanide release and acute toxicity.

• Extreme Odor (Stench): The sulfanyl (-SH) group provides a low odor threshold, necessitating containment to prevent facility evacuation.

• Enhanced Permeability: The trifluoromethyl (-CF3) moiety significantly increases lipophilicity, heightening the risk of rapid transdermal absorption.

This guide defines the Zero-Odor / Zero-Contact protocol required to handle this compound without compromising data integrity or researcher safety.

Chemical Hazard Profile (SAR Analysis)

In the absence of a compound-specific SDS, we derive the safety profile from the functional group assembly.

Functional Group	Associated Hazard	Mechanism of Action	Critical Precaution
Benzonitrile Core	Acute Toxicity (Oral/Dermal)	Potential metabolic release of cyanide ions (CN⁻); interference with cytochrome oxidase.	Treat as a cyanide source. Keep Amyl Nitrite or Hydroxocobalamin kits nearby.
-SH (Sulfanyl)	Stench & Sensitization	Volatile sulfur compounds bind to olfactory receptors at ppb levels. Strong reducing agent.	Use Bleach (NaOCl) or H₂O₂ for immediate oxidation (deodorization).
-CF3 (Trifluoromethyl)	Bioaccumulation	Increases lipid solubility, facilitating rapid transport across the blood-brain barrier and skin.	Double-gloving is mandatory. Standard nitrile gloves may have reduced breakthrough times.

Engineering Controls & PPE Standards

Ventilation Requirements[3]

• Primary Containment: All manipulation (weighing, transfer, reaction setup) must occur within a Class II Biosafety Cabinet or a Chemical Fume Hood with a face velocity >100 fpm.[1]

• Secondary Containment: Use a "hood-within-a-hood" setup (e.g., a weighted plastic bag or glove box) for solid handling to prevent dust migration.

Personal Protective Equipment (PPE) Matrix

• Respiratory: If working outside a hood (strictly prohibited except in emergencies), a Full-Face Respirator with Multi-Gas/Vapor (OV/AG/P100) cartridges is required.

• Dermal (Hands):

  • Inner Layer: 4 mil Nitrile (Inspection white).

  • Outer Layer:Laminated Film (e.g., Silver Shield/4H) or 8 mil Nitrile (Extended Cuff).

  • Rationale: The -CF3 group can facilitate permeation of the toxic nitrile core through thin latex or standard nitrile.

Operational Protocols

Protocol A: The "Zero-Odor" Weighing & Transfer Method

Objective: To transfer the solid reagent without releasing stench into the laboratory atmosphere.[2]

Materials:

• Sodium Hypochlorite solution (10-15% commercial bleach).

• Wide-mouth jar with lid.

• Disposable spatula.

Step-by-Step Procedure:

• Pre-Treatment: Place a beaker containing 50 mL of dilute bleach (10%) inside the fume hood before opening the reagent bottle. This acts as a "scrubber" for stray vapors.

• Taring: Tare the reaction vessel with the septum/cap on.

• Transfer: Open the reagent bottle. Quickly weigh the required amount.

  • Critical: Do not place the spatula on the bench.

• Decontamination: Immediately plunge the used spatula into the bleach beaker. The oxidant converts the malodorous thiol (-SH) to the odorless sulfonate (-SO3H) or disulfide.

• Sealing: Cap the reaction vessel immediately. Wrap the cap with Parafilm if storing.

Protocol B: Reaction Quenching & Waste Disposal

Objective: To neutralize the thiol functionality before the waste leaves the fume hood.[1][2]

Mechanism:

• Quench: Upon reaction completion, treat the mixture (or the aqueous layer from extraction) with excess 10% Sodium Hypochlorite (Bleach) .

  • Caution: This reaction is exothermic. Add slowly at 0°C.

• Verification: Use lead acetate paper or a simple "waft test" (cautiously) to ensure no sulfur odor remains.

• Disposal:

  • Segregated Waste Stream: Do not mix with general organic solvents until fully oxidized.

  • Label waste clearly: "Contains Deactivated Thiols & Nitriles - High Toxicity."

Visual Workflow: Stench Decontamination Logic

The following diagram illustrates the decision logic for handling spills or equipment contamination.

Caption: Decision logic for neutralizing thiol-based contamination using oxidative decontamination.

Emergency Response

Scenario	Immediate Action
Skin Contact	1. Drench: Wash with soap and water for 15 min. 2. Do NOT use solvent: Ethanol/DMSO will drive the -CF3 compound deeper into the skin. 3. Medical: Seek attention; mention potential cyanide/nitrile exposure.[3]
Inhalation	1. Evacuate: Move to fresh air immediately. 2. Oxygen: Administer oxygen if breathing is labored (trained personnel only).
Eye Contact	1. Flush: Rinse for 15 minutes. 2. Consult: Ophthalmologist evaluation required due to potential corneal damage from the thiol group.

References

• National Institutes of Health (NIH) - PubChem. 4-Fluoro-2-(trifluoromethyl)benzonitrile (Structural Analog Safety Data). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Health Guideline for Acetonitrile (Nitrile Handling). Retrieved from [Link]

• Google Patents.Process for the preparation of 4-mercaptobenzonitriles (US4841089A).

Sources

• 1. CN1063220A - Thiol heterocyclic deodorant compositions and deodorizing method - Google Patents [patents.google.com]
• 2. CN1810775B - Preparation process of 4-amino-2-trifluoromethyl benzonitrile - Google Patents [patents.google.com]
• 3. 4-(Trifluoromethyl)benzonitrile | 455-18-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

Technical Notes & Optimization

Technical Support Center: Purification of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile

Welcome to the technical support guide for 4-Sulfanyl-2-(trifluoromethyl)benzonitrile. This document provides in-depth troubleshooting advice and answers to frequently asked questions for researchers, scientists, and professionals in drug development who are working with this compound. The inherent reactivity of the thiol group, combined with the electron-withdrawing nature of the trifluoromethyl and nitrile functionalities, presents unique purification challenges. This guide is designed to provide both theoretical understanding and practical, field-proven solutions to overcome these obstacles.

I. Core Principles of Purification

The purification of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile is primarily complicated by its susceptibility to oxidation. The thiol (-SH) group can readily oxidize to form a disulfide bridge, leading to the dimerization of the molecule. This reactivity necessitates careful handling and the use of appropriate purification techniques to obtain a product of high purity.

Diagram: Primary Purification Challenge

Caption: The main challenge in purifying 4-Sulfanyl-2-(trifluoromethyl)benzonitrile is preventing the oxidation of the thiol to a disulfide dimer.

II. Troubleshooting Guide

This section addresses specific problems that may be encountered during the purification of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile in a question-and-answer format.

Issue 1: Product appears as a yellow or brown solid after synthesis.

Question: My final product is a discolored solid, not the expected white or off-white powder. What is the likely cause and how can I fix it?

Answer: A yellow or brown coloration often indicates the presence of oxidized impurities or residual starting materials.[1][2] The thiol group is prone to oxidation, which can be accelerated by heat, light, and the presence of base.[3]

Recommended Actions:

• Recrystallization with Activated Carbon: This is a highly effective method for removing colored impurities.

  • Protocol: Dissolve the crude product in a minimal amount of a hot solvent (e.g., toluene or ethanol). Add a small amount of activated carbon (approximately 1-2% w/w) to the hot solution and stir for 10-15 minutes. Perform a hot filtration to remove the carbon and then allow the filtrate to cool slowly to induce crystallization.

  • Causality: Activated carbon has a high surface area and can adsorb large, colored impurity molecules.

• Column Chromatography: For more stubborn impurities, silica gel column chromatography is recommended.

  • Protocol: A gradient elution system, starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), is typically effective.

  • Causality: The difference in polarity between the target compound and the impurities allows for their separation on the stationary phase.

Issue 2: Low yield after purification.

Question: I am experiencing significant product loss during purification. What are the common causes and how can I improve my yield?

Answer: Low yields can result from several factors, including product decomposition, incomplete crystallization, or co-elution with impurities during chromatography.

Recommended Actions:

• Minimize Exposure to Air and Heat: Handle the compound under an inert atmosphere (e.g., nitrogen or argon) whenever possible, especially during heating steps.[3][4] Use degassed solvents for recrystallization and chromatography to minimize the presence of dissolved oxygen.

• Optimize Recrystallization:

  • Solvent Selection: The choice of solvent is critical. A good solvent will dissolve the compound when hot but have low solubility when cold. A solvent/anti-solvent system (e.g., ethyl acetate/hexanes) can also be effective.

  • Cooling Rate: Allow the solution to cool slowly to promote the formation of larger, purer crystals. Rapid cooling can trap impurities.

• TLC Monitoring: Before and during column chromatography, use Thin Layer Chromatography (TLC) to determine the optimal solvent system for separation and to track the elution of your product, preventing premature or prolonged collection of fractions.

Issue 3: Presence of disulfide impurity in the final product.

Question: My NMR/LC-MS analysis shows a significant peak corresponding to the disulfide dimer. How can I remove this impurity or prevent its formation?

Answer: The formation of the disulfide is the most common side reaction.[5][6] Its removal can be challenging due to its similar polarity to the desired product.

Recommended Actions:

• Reductive Workup: If the disulfide has already formed, it can be converted back to the thiol.

  • Protocol: Treat the impure product with a mild reducing agent like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) in an appropriate solvent, followed by re-purification.

  • Causality: These reducing agents will cleave the disulfide bond, regenerating the thiol.

• Preventative Measures during Synthesis and Workup:

  • Acidic Conditions: Thiols are generally more stable under acidic conditions as the corresponding thiolate is more susceptible to oxidation.[3] Maintain a slightly acidic pH during aqueous workups.

  • Inert Atmosphere: As mentioned previously, performing reactions and purifications under an inert atmosphere is crucial.[4]

Diagram: Purification Workflow

Caption: A decision-making workflow for the purification of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile.

III. Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for purified 4-Sulfanyl-2-(trifluoromethyl)benzonitrile? A1: The purified compound should be stored in a tightly sealed container under an inert atmosphere (argon or nitrogen) at a low temperature (2-8 °C) and protected from light to minimize degradation and oxidation.

Q2: Are there any specific safety precautions I should take when handling this compound? A2: Yes. Thiols are known for their strong, unpleasant odors.[7] Always handle this compound in a well-ventilated fume hood.[8] Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[9] A bleach solution can be used to neutralize the odor on glassware and work surfaces.[7][8]

Q3: Can I use reverse-phase HPLC for the purification of this compound? A3: Yes, reverse-phase HPLC can be an effective technique for purifying small quantities of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile, especially for achieving very high purity. A C18 column with a water/acetonitrile or water/methanol mobile phase, often with a small amount of an acid like trifluoroacetic acid (TFA) to improve peak shape and suppress thiolate formation, is a good starting point.

Q4: What are the typical impurities I might expect from the synthesis of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile? A4: Besides the disulfide dimer, common impurities can include unreacted starting materials, such as 4-amino-2-(trifluoromethyl)benzonitrile or a corresponding diazonium salt precursor, and byproducts from the reaction used to introduce the sulfanyl group. The exact impurity profile will depend on the synthetic route employed.[10][11][12]

Q5: The trifluoromethyl group seems to make this compound quite non-polar. How does this affect purification? A5: The trifluoromethyl group does increase the lipophilicity of the molecule.[13] This can be advantageous in normal-phase chromatography, as it may improve solubility in less polar mobile phases. However, it also means that the polarity difference between the desired product and non-polar impurities might be smaller, requiring careful optimization of the eluent system for effective separation.

Table: Solvent Properties for Purification

Solvent	Boiling Point (°C)	Polarity Index	Notes
Hexanes	69	0.1	Good for initial elution in column chromatography (non-polar).
Toluene	111	2.4	A potential recrystallization solvent.
Dichloromethane	40	3.1	Common solvent for dissolving the crude product.
Ethyl Acetate	77	4.4	A good polar eluent for column chromatography.
Ethanol	78	4.3	A potential recrystallization solvent.
Acetonitrile	82	5.8	Often used in reverse-phase HPLC.

IV. References

• Analyzing Organofluorine Compounds in the Environment Using Combustion Ion Chromatography (CIC) and Other Methods | LCGC International. (2023, February 1). Retrieved from

• Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - NIH. Retrieved from

• Monitoring PFAS Impact Using Adsorbable Organic Fluorine by Combustion Ion Chromatography - Enthalpy. (2022, June 13). Retrieved from

• Organofluorine Compounds in the Environment - Analysis, Sources and - Bibliothèque et Archives Canada. Retrieved from

• Handling thiols in the lab : r/chemistry - Reddit. (2013, October 4). Retrieved from

• How to Work with Thiols-General SOP. Retrieved from

• Contemporary synthetic strategies in organofluorine chemistry. Retrieved from

• SAFETY DATA SHEET - Sigma-Aldrich. (2024, September 9). Retrieved from

• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 6). Retrieved from

• thiols. Retrieved from

• Ensuring Purity: The Importance of Purification in 4-Isothiocyanato-2-(trifluoromethyl)benzonitrile Production - NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 6). Retrieved from

• Thiol Handling : r/Chempros - Reddit. (2024, May 23). Retrieved from

• Synthetic method of 4-isothiocyanato-2-(trifluoromethyl) benzonitrile - Eureka | Patsnap. (2017, November 28). Retrieved from

• 4-isothiocyanato-2-(trifluoroMethyl)benzonitrile | 143782-23-4 - ChemicalBook. (2026, January 22). Retrieved from

• 4‐Nitro‐2‐(trifluoromethyl)benzonitrile - ResearchGate. (2026, January 10). Retrieved from

• Technical Support Center: Purification of 2-Amino-4-(trifluoromethoxy)benzonitrile Derivatives - Benchchem. Retrieved from

• 4-Amino-2-(trifluoromethyl)benzonitrile 97 654-70-6 - Sigma-Aldrich. Retrieved from

• 4-Fluoro-2-(trifluoromethyl)benzonitrile - Chem-Impex. Retrieved from

• Oxidation of thiols to disulfides by dioxygen catalyzed by a bioinspired organocatalyst. Retrieved from

• reagents: effective sulfonylation of alkenes with disulfides under electrochemical conditions. Retrieved from

• Synthesis of disulfides and 3-sulfenylchromones from sodium sulfinates catalyzed by TBAI. (2025, February 3). Retrieved from

• Oxidation of Disulfides to Thiolsulfinates with Hydrogen Peroxide and a Cyclic Seleninate Ester Catalyst - MDPI. (2015, June 11). Retrieved from

• Biomimetic Oxidation of Disulfides for the Synthesis of Sulfonyl Fluorides and Primary Sulfonamides Catalyzed by Copper/Lewis Acid - PubMed. (2025, September 12). Retrieved from

• Removal of impurities from 2-Amino-4-(trifluoromethoxy)benzonitrile - Benchchem. Retrieved from

• PROCESS FOR THE PREPARATION OF 4-NITRO-2-(TRIFLUOROMETHYL)-BENZONITRILE - European Patent Office - EP 3696164 A1 - Googleapis.com. (2019, February 14). Retrieved from

• The Essential Role of 4-Amino-2-(trifluoromethyl)benzonitrile in Pharmaceutical Manufacturing | EASTFINE. (2025, April 21). Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. reddit.com [reddit.com]
• 5. Oxidation of thiols to disulfides by dioxygen catalyzed by a bioinspired organocatalyst - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. rsc.org [rsc.org]
• 7. faculty.washington.edu [faculty.washington.edu]
• 8. chem.rochester.edu [chem.rochester.edu]
• 9. assets.thermofisher.cn [assets.thermofisher.cn]
• 10. nbinno.com [nbinno.com]
• 11. Synthetic method of 4-isothiocyanato-2-(trifluoromethyl) benzonitrile - Eureka | Patsnap [eureka.patsnap.com]
• 12. 4-isothiocyanato-2-(trifluoroMethyl)benzonitrile | 143782-23-4 [chemicalbook.com]
• 13. chemimpex.com [chemimpex.com]

Technical Support Center: 4-Sulfanyl-2-(trifluoromethyl)benzonitrile Experiments

Welcome to the technical support center for 4-Sulfanyl-2-(trifluoromethyl)benzonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions related to the synthesis, purification, and handling of this versatile chemical intermediate. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific reasoning to empower you to overcome common experimental challenges.

Frequently Asked Questions (FAQs)

Synthesis & Reaction Troubleshooting

Question 1: I am experiencing low yields in the synthesis of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile from its corresponding aryl halide. What are the likely causes and how can I optimize the reaction?

Answer: Low yields in the synthesis of aryl thiols like 4-Sulfanyl-2-(trifluoromethyl)benzonitrile are a common issue, often stemming from several factors. The primary culprits are typically incomplete reaction, side reactions, and degradation of the product.

• Incomplete Reaction: The nucleophilic aromatic substitution (SNAr) reaction to introduce the thiol group can be sluggish. The electron-withdrawing nature of the trifluoromethyl and nitrile groups activates the ring towards nucleophilic attack, but reaction conditions must be carefully optimized.[1]

  • Troubleshooting:

    • Increase Temperature: Gradually increase the reaction temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to avoid product decomposition.

    • Screen Solvents: While polar aprotic solvents like DMF or DMSO are common, their purity is crucial. Ensure they are anhydrous. Consider alternative high-boiling point solvents.

    • Choice of Base: The choice of base is critical for deprotonating the thiol nucleophile. Stronger bases like sodium hydride (NaH) can be more effective than carbonate bases, but may also promote side reactions.[1]

    • Catalyst: For less reactive aryl halides, consider using a catalyst. For instance, CuI-catalyzed coupling of aryl iodides with sulfur has been shown to be an effective method for generating aryl thiols.[2]

• Side Reactions: The primary side reaction is the formation of a diaryl sulfide, where the newly formed aryl thiol reacts with another molecule of the starting aryl halide.[3][4]

  • Troubleshooting:

    • Excess Nucleophile: Use a significant excess of the sulfur nucleophile (e.g., sodium hydrosulfide) to outcompete the product thiol for reaction with the starting material.[4]

    • Thiourea Method: A robust alternative is to use thiourea as the nucleophile. This forms an isothiouronium salt intermediate, which is then hydrolyzed under basic conditions to yield the thiol. This two-step process often minimizes the formation of sulfide byproducts.[3][5]

• Product Degradation: Aryl thiols are susceptible to oxidation, especially under basic conditions in the presence of air, which can lead to the formation of disulfides.[6]

  • Troubleshooting:

    • Inert Atmosphere: Conduct the reaction and workup under an inert atmosphere of nitrogen or argon to minimize contact with oxygen.[6]

    • Degassed Solvents: Use solvents that have been thoroughly degassed by sparging with an inert gas or by freeze-pump-thaw cycles.[6]

Question 2: My final product is contaminated with a significant amount of the corresponding disulfide. How can I prevent its formation and remove it?

Answer: Disulfide formation is a classic challenge when working with thiols due to their ready oxidation.

• Prevention:

  • Strictly Anaerobic Conditions: The most effective preventative measure is to maintain a strictly oxygen-free environment throughout the synthesis, workup, and storage.[6][7] Handle and store the compound under an inert gas.[7]

  • Acidic Workup: If possible, perform the final workup under slightly acidic conditions, as thiolates are more susceptible to oxidation than the neutral thiol.

  • Reducing Agents: During the workup, consider adding a mild reducing agent to the aqueous phase, such as sodium bisulfite, to scavenge any dissolved oxygen.

• Removal:

  • Reduction: The disulfide can be cleaved back to the thiol by treatment with a reducing agent. Common choices include:

    • Triphenylphosphine (PPh3) in a suitable solvent.

    • Sodium borohydride (NaBH4), followed by an acidic workup.[2]

  • Chromatography: While challenging due to the potential for on-column oxidation, flash column chromatography on silica gel can sometimes separate the thiol from the less polar disulfide. It is advisable to use degassed solvents for chromatography.

Purification Troubleshooting

Question 3: I am struggling to purify 4-Sulfanyl-2-(trifluoromethyl)benzonitrile by column chromatography. The product seems to be degrading on the column. What can I do?

Answer: Degradation on silica gel is a known issue for sensitive compounds, including some thiols. Silica gel can be slightly acidic and its large surface area can promote air oxidation.

• Alternative Purification Methods:

  • Recrystallization: This is often the preferred method for purifying solid organic compounds.[8] Experiment with different solvent systems. A good starting point is a system where the compound is soluble in a hot solvent and sparingly soluble when cold, such as toluene/hexanes or ethyl acetate/hexanes.[8]

  • Preparative TLC/HPLC: For small quantities, preparative TLC or reverse-phase preparative HPLC can be effective. Reverse-phase chromatography often uses acidic mobile phases which can help to keep the thiol protonated and less prone to oxidation.

• Optimizing Column Chromatography:

  • Deactivated Silica: Use silica gel that has been deactivated by treatment with a base, such as triethylamine, added to the eluent (typically 0.1-1%). This neutralizes acidic sites on the silica.

  • Rapid Chromatography: Do not let the column run dry and elute the product as quickly as possible to minimize contact time with the stationary phase.

  • Inert Conditions: If possible, pack and run the column under an inert atmosphere. Use degassed solvents.

Purification Method	Typical Starting Purity	Typical Final Purity	Potential Issues	References
Recrystallization	85-95%	>99%	Finding a suitable solvent system.	[8]
Silica Gel Chromatography	70-90%	>95%	On-column oxidation, streaking.	[8]
Preparative HPLC	Variable	>99%	Limited scale, requires specialized equipment.

Handling & Storage

Question 4: What are the best practices for storing 4-Sulfanyl-2-(trifluoromethyl)benzonitrile to ensure its long-term stability?

Answer: Due to its susceptibility to oxidation, proper storage is crucial. The compound is also likely to be hygroscopic.[7]

• Atmosphere: Store under a dry, inert atmosphere (argon or nitrogen).[7]

• Temperature: Store in a cool, dry place. For long-term storage, refrigeration is recommended.[7]

• Container: Use a tightly sealed container. Amber glass vials are preferable to protect against light, which can sometimes promote oxidation.

• Purity: Ensure the compound is as pure as possible before storage, as impurities can sometimes catalyze decomposition.

Experimental Protocols & Workflows

Protocol 1: Synthesis via Thiourea Intermediate

This protocol is adapted from general methods for synthesizing aryl thiols to minimize disulfide formation.[3][5]

• Step 1: Isothiouronium Salt Formation

  • In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 4-halo-2-(trifluoromethyl)benzonitrile (1 equivalent) and thiourea (1.1 equivalents) in a suitable solvent like ethanol or DMF.

  • Heat the mixture to reflux and monitor the reaction by TLC until the starting halide is consumed.

  • Cool the reaction mixture to room temperature and collect the precipitated isothiouronium salt by filtration. Wash the solid with cold ethanol.

• Step 2: Hydrolysis to Thiol

  • Suspend the isothiouronium salt in a degassed solution of sodium hydroxide (2-3 equivalents) in water.

  • Heat the mixture under an inert atmosphere until the salt has dissolved and the reaction is complete (monitor by TLC).

  • Cool the reaction mixture in an ice bath and carefully acidify with a degassed acid (e.g., 2M HCl) until the pH is ~2-3.

  • Extract the product with an organic solvent like ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude thiol.

Visualization of Workflows

Caption: General workflow for the synthesis of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile via the thiourea method.

Caption: Decision tree for troubleshooting common synthesis issues.

Safety & Handling Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[7]

• Fume Hood: Handle 4-Sulfanyl-2-(trifluoromethyl)benzonitrile and its precursors in a well-ventilated chemical fume hood. Thiols are known for their strong, unpleasant odors.

• Toxicity: This compound and its intermediates may be harmful if swallowed, in contact with skin, or inhaled.[7][9] Avoid creating dust or aerosols.

• Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

References

• Technical Support Center: Purification of 2-Amino-4-(trifluoromethoxy)benzonitrile Derivatives - Benchchem. (n.d.).
• 3.2.6: Thiols and Sulfides - Chemistry LibreTexts. (2022, October 4).
• SAFETY DATA SHEET - Sigma-Aldrich. (2026, January 13).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• 4 - SAFETY DATA SHEET. (n.d.).
• Issues during thiol synthesis : r/chemistry - Reddit. (2023, July 11).
• CN1810775B - Preparation process of 4-amino-2-trifluoromethyl benzonitrile - Google Patents. (n.d.).
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 6).
• Synthetic access to thiols: A review - Indian Academy of Sciences. (n.d.).
• Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry - Wordpress. (n.d.).
• Synthesis method of p-trifluoromethyl benzonitrile compound - Eureka | Patsnap. (n.d.).
• A General and Efficient Approach to Aryl Thiols: CuI-Catalyzed Coupling of Aryl Iodides with Sulfur and Subsequent Reduction | Organic Letters - ACS Publications. (2009, October 16).
• Reactions of Thiols - Chemistry Steps. (n.d.).
• Thiol Handling : r/Chempros - Reddit. (2024, May 23).

Sources

• 1. Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry - Wordpress [reagents.acsgcipr.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 5. ias.ac.in [ias.ac.in]
• 6. reddit.com [reddit.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. assets.thermofisher.cn [assets.thermofisher.cn]

common impurities in 4-Sulfanyl-2-(trifluoromethyl)benzonitrile synthesis

Status: Operational Topic: Synthesis & Impurity Profiling Target Molecule CAS: 1956326-62-5 (Generic/Related) Primary Precursor: 4-Fluoro-2-(trifluoromethyl)benzonitrile[1]

Core Synthesis Logic & Failure Modes

The synthesis of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile (also known as 4-mercapto-2-(trifluoromethyl)benzonitrile) typically proceeds via Nucleophilic Aromatic Substitution (

) of a 4-fluoro precursor using a sulfur nucleophile (e.g., NaSH).

While the reaction appears straightforward, the presence of the cyano (-CN) and trifluoromethyl (-CF3) groups creates a "push-pull" electronic environment that sensitizes the molecule to three specific failure modes:

• Oxidative Dimerization: The electron-withdrawing

  group makes the resulting thiol acidic and highly prone to oxidation into a disulfide.

• Nitrile Hydrolysis: The basic conditions required for

  can inadvertently hydrate the nitrile to an amide or carboxylic acid.

• Competitive Thioether Formation: The product thiol is itself a nucleophile and can attack unreacted starting material, forming a bis-aryl sulfide dimer.

Master Reaction & Impurity Pathway (DOT Visualization)

Figure 1: Reaction landscape showing the primary

pathway and the three critical impurity diversions.

Impurity Profiling & Troubleshooting Guide

Use the table below to identify impurities based on analytical data (LC-MS/NMR) and apply the corresponding corrective action.

Diagnostic Table: Common Impurities

Impurity Type	Chemical Name	LC-MS Shift	1H NMR Signature	Root Cause	Corrective Action
Target	4-Sulfanyl-2-(trifluoromethyl)benzonitrile	[M-H]⁻: 202	3.8-4.2 ppm (SH, broad)	N/A	N/A
Impurity A	Disulfide Dimer (3,3'-bis(trifluoromethyl)-4,4'-dicyanodiphenyl disulfide)	[M+M-2] : ~404	Loss of SH peak; Aromatic region shifts downfield	Air exposure; pH > 7 during workup.	Use degassed solvents; Add DTT/TCEP; Acidify immediately.
Impurity B	Amide (4-mercapto-2-(trifluoromethyl)benzamide)	[M+18] : ~221	New broad singlets ~7.5 & 8.0 ppm ( )	Reaction temp > 80°C; Excess strong base (NaOH).	Lower temp; Switch to weaker base (NaSH/Na2CO3).
Impurity C	Thioether (Bis-sulfide)	[M+Ar-F] : ~385	Complex aromatic region; No SH peak.	Stoichiometric mismatch (SM > NaSH).	Ensure excess NaSH (2.0 - 3.0 eq); High dilution.

Deep Dive: Troubleshooting Protocols

Scenario 1: "My product is turning into a yellow solid upon standing."

Diagnosis: Oxidative Dimerization (Impurity A) . Thiols with electron-withdrawing groups (like

and ) are acidic ( ~6-7). In basic or neutral solutions, they exist as thiolate anions ( ), which react rapidly with atmospheric oxygen to form disulfides ( ).

The Fix (The "Reductive Rescue" Protocol):

• Immediate: Dissolve the crude solid in THF/Water (1:1).

• Add Reductant: Add 1.5 equivalents of TCEP-HCl (Tris(2-carboxyethyl)phosphine) or DTT (Dithiothreitol). TCEP is preferred as it works in acidic media and is odorless.

• Stir: Agitate for 30 minutes under Nitrogen.

• Workup: Acidify to pH 2 with 1M HCl. Extract with degassed Ethyl Acetate.

• Prevention: Store the final product under Argon at -20°C.

Scenario 2: "I see a +18 mass peak and low nitrile stretch in IR."

Diagnosis: Nitrile Hydrolysis (Impurity B) . The cyano group is activated by the ortho-

group. If you use NaOH or KOH at high temperatures (reflux), the hydroxide ion attacks the nitrile carbon, forming the amide.

The Fix:

• Switch Bases: Do NOT use hydroxide bases (NaOH/KOH). Use NaSH (Sodium Hydrosulfide) in anhydrous DMF or DMSO.

• Temperature Control: Do not exceed 60°C. The

  reaction for this substrate is fast; high heat is unnecessary and detrimental.

• Water Exclusion: Use anhydrous solvents. Hydrolysis requires water; eliminating it stops the side reaction.

Scenario 3: "Yield is low, and I have a large non-polar spot on TLC."

Diagnosis: Thioether Formation (Impurity C) . This is a kinetic competition. Once the target thiol forms, it competes with the NaSH reagent to attack the remaining starting material. If [Target] > [NaSH], the target attacks the starting material, forming a useless dimer (

).

The Fix (The "Inverse Addition" Protocol):

• Standard: Adding NaSH to the Starting Material favors the impurity (initially low [NaSH]).

• Corrected: Add the Starting Material solution dropwise TO the NaSH solution .

• Stoichiometry: Maintain a high concentration of NaSH (2.5 - 3.0 equivalents) relative to the starting material throughout the addition. This ensures the starting material always encounters NaSH first, not the product thiol.

Validated Experimental Workflow

This protocol minimizes all three impurity pathways simultaneously.

Reagents:

• 4-Fluoro-2-(trifluoromethyl)benzonitrile (1.0 eq)[1]

• Sodium Hydrosulfide hydrate (NaSH) (3.0 eq) [Excess prevents Impurity C]

• DMF (Anhydrous) [Prevents Impurity B]

• 1M HCl (Degassed)

Step-by-Step:

• Preparation: Sparge DMF with Nitrogen for 15 minutes to remove dissolved oxygen (Prevents Impurity A).

• Solubilization: Dissolve NaSH (3.0 eq) in the degassed DMF. Cool to 0°C.[2]

• Addition: Dissolve the fluoronitrile starting material in a minimum volume of DMF. Add this solution dropwise to the NaSH solution over 30 minutes. (Prevents Impurity C).

• Reaction: Allow to warm to Room Temperature (25°C). Stir for 2-4 hours. Monitor by HPLC/TLC. Do not heat unless absolutely necessary.

• Quench: Pour the reaction mixture into ice-cold, degassed 1M HCl. The pH must drop below 3 immediately to protonate the thiol (suppressing oxidation).

• Extraction: Extract with Ethyl Acetate. Wash with brine. Dry over

  .

• Purification: If the disulfide is present, a quick wash with a TCEP solution during the aqueous workup can revert it to the thiol.

Decision Logic for Purification

Figure 2: Decision matrix for handling detected impurities.

References

• Process for the preparation of 4-mercaptobenzonitriles.
• 4-Mercaptobenzonitriles and process for their preparation.
• Preparation process of 4-amino-2-trifluoromethyl benzonitrile.

Sources

• 1. CN1810775B - Preparation process of 4-amino-2-trifluoromethyl benzonitrile - Google Patents [patents.google.com]
• 2. orgsyn.org [orgsyn.org]

Reference Data & Comparative Studies

spectroscopic analysis of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile for structural confirmation

Title: Spectroscopic Validation of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile: A Comparative Analytical Guide

Executive Summary: This technical guide provides a rigorous framework for the structural confirmation of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile (CAS: 1246471-38-4). As a critical intermediate in the synthesis of androgen receptor antagonists (e.g., Apalutamide derivatives), this molecule presents specific analytical challenges, primarily oxidative dimerization to disulfides and regioisomerism. This guide moves beyond standard characterization, offering a comparative analysis against common impurities to ensure pharmaceutical-grade purity.

Part 1: The Analytical Challenge

The target molecule features a "push-pull" electronic system: the electron-withdrawing cyano (-CN) and trifluoromethyl (-CF

) groups contrast with the oxidatively labile sulfanyl (-SH) group.

Primary Analytical Risks:

• Oxidative Dimerization: Thiols readily oxidize to disulfides (Ar-S-S-Ar) upon exposure to air, a process accelerated in solution. The dimer is the most persistent impurity.

• Proton Exchange: The thiol proton is acidic and susceptible to chemical exchange, often vanishing in NMR spectra if protic solvents or trace water are present.

• Regioisomerism: Confirming the 1,2,4-substitution pattern is critical to rule out the 5-sulfanyl isomer, which has identical mass but distinct coupling constants.

Part 2: Comparative Spectroscopic Analysis

This section contrasts the target molecule with its primary impurity (the Disulfide Dimer) and its synthetic precursor (4-Fluoro-2-(trifluoromethyl)benzonitrile).

Comparative Data Table

Feature	Target: 4-Sulfanyl-2-(CF )benzonitrile	Impurity: Disulfide Dimer	Precursor: 4-Fluoro Analog
IR Spectrum	~2560 cm (w) : S-H stretch (Diagnostic)~2230 cm (s) : C≡N stretch	Absent : S-H stretch~2230 cm (s) : C≡N stretch	Absent : S-H stretch~2230 cm : C≡N stretch
H NMR (Aromatic)	7.6–7.9 ppm : Deshielded by CN/CF .Pattern: d, d, dd (ABX system).	7.5–8.0 ppm : Similar pattern but slightly downfield due to S-S induction.	Distinct coupling : observed.
H NMR (Thiol)	3.5–4.2 ppm (s, br) : Exchangeable with D O.	Absent	Absent
F NMR	-62 to -64 ppm (s) : Single peak.	-62 to -64 ppm (s) : May show slight shift ( < 0.1 ppm).	-63 ppm (CF ) & -105 ppm (Ar-F)
Mass Spec (ESI-)	[M-H] = 202.0	[M-H] = Absent Shows dimer mass (404.0)	[M-H] = N/A (Does not ionize well in ESI-)

Note on NMR Shifts: Chemical shifts are solvent-dependent. In CDCl

, the -SH proton typically appears between 3.5–4.0 ppm. In DMSO- , it may shift downfield to 5.0–6.0 ppm and appear sharper due to hydrogen bonding.

Part 3: Experimental Protocols

Protocol A: NMR Structural Confirmation (Self-Validating)

Objective: Unequivocally identify the thiol proton and confirm the substitution pattern.

• Sample Preparation: Dissolve ~10 mg of sample in 0.6 mL CDCl

  (dried over molecular sieves). Avoid DMSO initially as it is hygroscopic and can broaden the SH peak.

• Acquisition 1 (Standard): Acquire a standard

  H spectrum (16 scans).

  • Validation Check: Look for a broad singlet around 3.8 ppm.

• Acquisition 2 (D

  O Shake): Add 1 drop of D O to the NMR tube, shake vigorously, and re-acquire.

  • Validation Check: The singlet at ~3.8 ppm must disappear . If it remains, it is an impurity, not the thiol.

• F Acquisition: Acquire F NMR (un-decoupled).

  • Validation Check: Ensure only one signal is present (confirming removal of the 4-Fluoro precursor).

Protocol B: IR Spectroscopy for Thiol Verification

Objective: Rapid qualitative check for oxidation.

• Method: ATR-FTIR (Diamond crystal).

• Procedure: Place solid sample on the crystal; apply high pressure.

• Analysis: Zoom into the 2500–2600 cm

  region.

  • Pass: A weak, sharp band is visible (S-H stretch).

  • Fail: Baseline is flat in this region (indicates complete oxidation to disulfide).

• Reference Marker: Verify the strong Nitrile (C≡N) band at 2230 ± 5 cm

  .

Part 4: Visualization of Analytical Logic

The following diagram illustrates the decision tree for confirming the structure and rejecting impurities.

Caption: Logical workflow for distinguishing the target thiol from disulfide dimers and fluoro-precursors using IR and NMR validation gates.

Part 5: References

• National Institute of Standards and Technology (NIST). Benzonitrile, 4-fluoro- Infrared Spectrum.[1] NIST Chemistry WebBook, SRD 69.[1][2] Available at: [Link]

• PubChem. 4-Amino-2-(trifluoromethyl)benzonitrile (Compound Summary). National Library of Medicine. Available at: [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons.[3] (Authoritative text for NMR coupling constants and IR characteristic frequencies).

Sources

• 1. Benzonitrile, 4-fluoro- [webbook.nist.gov]
• 2. Benzonitrile [webbook.nist.gov]
• 3. 4-Fluorobenzonitrile | C7H4FN | CID 14517 - PubChem [pubchem.ncbi.nlm.nih.gov]

Publish Comparison Guide: Cross-Reactivity of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile

This guide provides a technical analysis of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile , focusing on its behavior in biochemical assays. It is designed for researchers who may encounter this molecule as a synthesis intermediate (e.g., for SARMs like LGD-4033) or as a fragment in screening libraries.

Executive Summary: The Thiol Trap

4-Sulfanyl-2-(trifluoromethyl)benzonitrile (CAS: 110888-22-7), hereafter referred to as 4-STB , is a potent source of assay interference. While valuable as a chemical building block for Selective Androgen Receptor Modulators (SARMs) and other trifluoromethylated pharmaceuticals, its utility in screening is severely compromised by its chemical reactivity.

The Core Issue: The molecule contains a thiophenol moiety flanked by two strong electron-withdrawing groups (cyano and trifluoromethyl). This structural combination significantly lowers the pKa of the thiol group (estimated pKa < 5.0), ensuring it exists primarily as a highly reactive thiolate anion at physiological pH (7.4).

Impact: Unlike standard competitive inhibitors, 4-STB frequently acts as a Pan-Assay Interference Compound (PAINS) . It generates false positives through non-specific mechanisms—redox cycling, metal chelation, and covalent modification—rather than specific ligand-target binding.

Mechanistic Dissection of Interference

To distinguish true bioactivity from artifacts, researchers must understand the three primary pathways through which 4-STB disrupts assays.

Figure 1: The "Thiolate Warhead" mechanism. The electron-poor ring renders the sulfur atom hyper-reactive, leading to three distinct interference pathways.

Detailed Mechanism:

• Redox Cycling: In the presence of reducing agents (like DTT) and dissolved oxygen, 4-STB cycles between thiol and disulfide states, generating hydrogen peroxide (H₂O₂). H₂O₂ oxidizes sensitive amino acids (Cys, Met) on the target protein, inhibiting it without binding.

• Covalent Modification: The thiolate attacks accessible cysteines on the protein surface, forming mixed disulfides. This is common in cysteine proteases (e.g., Cathepsins, Caspases).

• Metal Chelation: The thiolate anion is a soft ligand that can strip essential metal ions (Zn²⁺, Cu²⁺) from metalloenzymes or interfere with donor beads in AlphaScreen assays.

Comparative Analysis: 4-STB vs. Stable Alternatives

When designing SAR studies or validating hits, it is crucial to compare 4-STB with analogs that lack the reactive thiol "warhead."

Feature	4-STB (The Reagent)	4-Fluoro Analog	4-Hydroxy Analog
Structure	4-SH, 2-CF3, 1-CN	4-F, 2-CF3, 1-CN	4-OH, 2-CF3, 1-CN
Primary Reactivity	Nucleophilic (Thiolate)	Electrophilic (SnAr)	Acidic (Phenol)
Assay Risk	HIGH (Redox/Covalent)	LOW (Inert in most buffers)	LOW (Stable H-bond donor)
pKa (approx)	< 5.0 (Fully Ionized)	N/A	~6.5 - 7.0
False Positive Rate	> 80% in Cys-protease assays	< 5%	< 5%
Best Use Case	Synthesis Intermediate Only	Binding Site Mapping (Steric Probe)	H-Bond Mimic

Key Insight: The 4-Fluoro analog (4-Fluoro-2-(trifluoromethyl)benzonitrile) is the ideal negative control. It mimics the steric bulk and electronics of the ring without the reactive sulfur. If your assay signal disappears when you switch from 4-STB to the 4-Fluoro analog, the activity was likely a thiol-mediated artifact.

Experimental Validation Protocols

If you must screen 4-STB (e.g., to assess metabolic stability or specific covalent binding), use these protocols to validate the data.

Protocol A: The "Detergent & Scavenger" Stress Test

Purpose: To determine if inhibition is due to aggregation or redox cycling.

• Baseline Assay: Run the biochemical assay with 4-STB at IC50 concentration.

• Detergent Addition: Repeat with 0.01% Triton X-100 (freshly prepared).

  • Result: If potency drops significantly (>5-fold shift), the compound was likely acting via colloidal aggregation.

• Catalase Addition: Repeat with 100 U/mL Catalase .

  • Result: If potency drops, the inhibition was driven by H₂O₂ generation (Redox artifact).

• Thiol Scavenger: Repeat with excess 2-Mercaptoethanol (2-ME) or GSH (1–5 mM).

  • Result: If potency drops, the compound was likely reacting covalently with the protein or assay reagents.

Protocol B: Ellman’s Reagent Quantification

Purpose: To quantify the concentration of free reactive thiol in your stock solution and ensure it hasn't dimerized.

• Prepare Reagent: Dissolve 4 mg Ellman’s Reagent (DTNB) in 1 mL Reaction Buffer (0.1 M sodium phosphate, pH 8.0, 1 mM EDTA).

• Prepare Sample: Dilute 4-STB to 100 µM in Reaction Buffer.

• Reaction: Mix 50 µL of Ellman’s solution with 2.5 mL of Reaction Buffer and 250 µL of 4-STB sample. Incubate 15 mins at room temp.

• Measurement: Measure Absorbance at 412 nm .

• Calculation: Use the extinction coefficient of TNB²⁻ (

  ) to calculate free thiol concentration.

  • Note: If [SH] is < 90% of expected, the compound has likely oxidized to the disulfide dimer, which has different pharmacological properties.

References

• Dahlin, J. L., et al. (2015). "PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS." Journal of Medicinal Chemistry.

• Baell, J. B., & Holloway, G. A. (2010). "New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays." Journal of Medicinal Chemistry.

• LGC Standards. (n.d.). "LGD-4033 and Related Impurities: Chemical Structure and Properties." LGC Standards Product Data.

• PubChem. (2025). "4-Mercapto-2-(trifluoromethyl)benzonitrile Compound Summary." National Library of Medicine.

• Hermann, J. C., et al. (2008). "Predicting Non-Specific Assay Interference." Drug Discovery Today.

establishing the purity of synthesized 4-Sulfanyl-2-(trifluoromethyl)benzonitrile

An In-Depth Technical Guide to Establishing the Purity of Synthesized 4-Sulfanyl-2-(trifluoromethyl)benzonitrile

For researchers, scientists, and drug development professionals, the absolute purity of a synthetic intermediate is not merely a quality metric; it is the foundation upon which reliable, reproducible, and safe downstream applications are built. The compound 4-sulfanyl-2-(trifluoromethyl)benzonitrile is a valuable building block in medicinal chemistry, prized for its unique combination of a reactive thiol, an electron-withdrawing nitrile, and a metabolically robust trifluoromethyl group.[1][2][3] These features make it an attractive scaffold for developing novel therapeutics.

However, the very reactivity that makes this molecule useful also presents challenges in its synthesis and purification. Establishing the purity of a new batch requires a multi-faceted, orthogonal approach. A single analytical technique is insufficient as it provides only one perspective on a molecule's integrity. This guide provides a comprehensive framework for the rigorous purity assessment of 4-sulfanyl-2-(trifluoromethyl)benzonitrile, explaining the causality behind each experimental choice to ensure a self-validating and trustworthy analytical workflow.

Understanding Potential Impurities

A robust analytical strategy begins with anticipating potential impurities. Based on common synthetic routes for benzonitrile derivatives, impurities in a batch of 4-sulfanyl-2-(trifluoromethyl)benzonitrile may include:

• Starting Materials: Unreacted precursors, such as 4-amino-2-(trifluoromethyl)benzonitrile or 4-fluoro-2-(trifluoromethyl)benzonitrile.[4][5]

• Reagents and Catalysts: Residual reagents from the cyanation or sulfanylation steps.

• Side-Products: Isomeric byproducts or compounds from unintended side reactions. A primary concern for the thiol group is its propensity for oxidation, leading to the formation of the corresponding disulfide.

• Residual Solvents: Solvents used during the reaction or purification (e.g., toluene, ethanol, dichloromethane).[6][7]

Orthogonal Analytical Approaches for Comprehensive Purity Assessment

To confidently establish purity, we must employ a series of analytical techniques that measure different physicochemical properties of the compound. This orthogonal approach ensures that impurities missed by one method are detected by another.

Spectroscopic Identification and Structural Verification

Spectroscopic methods provide the foundational evidence of the compound's identity and structural integrity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is arguably the most powerful tool for structural elucidation. For this specific molecule, a suite of NMR experiments is necessary.

  • ¹H and ¹³C NMR: These spectra confirm the carbon-hydrogen framework of the molecule and the presence of the key functional groups.

  • ¹⁹F NMR: This is particularly crucial. The trifluoromethyl group provides a highly sensitive and specific NMR handle.[8] The 100% natural abundance of the ¹⁹F isotope results in strong signals, and its large chemical shift dispersion makes it highly sensitive to the local electronic environment.[9][10] The presence of a single, sharp singlet at the expected chemical shift (around -62 ppm relative to CFCl₃) is a strong indicator of a pure compound.[11] The absence of other fluorine-containing signals is equally important.[12][13]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental formula by providing a highly accurate mass-to-charge ratio (m/z) of the molecular ion. This technique is invaluable for verifying that the correct molecule has been synthesized.

Chromatographic Separation and Quantification

Chromatography separates the target compound from impurities, allowing for their detection and quantification.

• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC with UV detection is the workhorse for quantitative purity analysis in the pharmaceutical industry.[14][15] It excels at separating the target compound from non-volatile impurities. A well-developed HPLC method can provide a purity value as a percentage of the total peak area.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is the gold standard for identifying and quantifying volatile and semi-volatile impurities, most notably residual solvents.[16] For analyzing the target compound itself, derivatization of the polar thiol group (e.g., through silylation or acylation) is often necessary to improve its volatility and chromatographic behavior.[17][18][19]

Elemental Analysis for Fundamental Composition

• CHNS Combustion Analysis: This technique determines the fundamental elemental composition of the compound.[20] The experimentally determined weight percentages of Carbon, Hydrogen, Nitrogen, and Sulfur are compared against the theoretical values calculated from the molecular formula (C₈H₄F₃NS). A close correlation (typically within ±0.4%) provides strong evidence of absolute purity and the absence of inorganic or highly carbon- or hydrogen-deficient impurities.[21][22][23]

Comparison of Core Analytical Techniques

The following table summarizes the strengths and limitations of each primary analytical technique in the context of purity determination for 4-sulfanyl-2-(trifluoromethyl)benzonitrile.

Technique	Principle	Information Obtained	Strengths	Limitations
NMR Spectroscopy	Nuclear spin alignment in a magnetic field	Structural confirmation, identification of impurities with NMR-active nuclei	Excellent for structural elucidation, ¹⁹F NMR is highly specific and sensitive for the target	Not ideal for quantifying impurities at very low levels (<0.1%) without specialized quantitative NMR (qNMR) techniques
HPLC-UV	Differential partitioning between mobile and stationary phases	Quantitative purity (% area), separation of non-volatile impurities	High precision and accuracy for quantification, robust and widely available	Requires a UV chromophore, co-eluting impurities may be missed, detector response can vary between compounds
GC-MS	Separation of volatile compounds followed by mass-based detection	Identification of volatile impurities (e.g., residual solvents), structural confirmation	High sensitivity and specificity for volatile compounds	Non-volatile compounds are not detected, may require derivatization of the analyte, potential for thermal degradation
Elemental Analysis	Combustion of the sample and detection of resulting gases	Elemental composition (C, H, N, S percentages)	Provides a measure of absolute purity against the theoretical formula	Does not distinguish between isomers, insensitive to impurities with similar elemental compositions

A Validated Workflow for Purity Certification

A logical, stepwise approach ensures that all aspects of purity are addressed systematically. The following workflow represents a robust, self-validating system for certifying the purity of a synthesized batch.

Caption: Recommended analytical workflow for purity determination.

Detailed Experimental Protocols

Protocol 1: Quantitative Purity by HPLC-UV

This protocol provides a starting point for developing a validated HPLC method.

• Standard and Sample Preparation:

  • Accurately weigh approximately 10 mg of the 4-sulfanyl-2-(trifluoromethyl)benzonitrile reference standard and dissolve in 10 mL of acetonitrile to create a 1 mg/mL stock solution.

  • Prepare a working standard of 0.1 mg/mL by diluting the stock solution.

  • Prepare the sample for analysis by dissolving it in acetonitrile to a final concentration of approximately 0.1 mg/mL.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of Acetonitrile and Water (e.g., 60:40 v/v). 0.1% formic acid can be added to both solvents to improve peak shape.[24][25]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • UV Detection: 254 nm, or a wavelength determined by a photodiode array (PDA) detector scan at the peak maximum.

• Analysis and Data Interpretation:

  • Inject a blank (acetonitrile), followed by the reference standard, and then the sample.

  • Integrate all peaks in the sample chromatogram.

  • Calculate the purity by the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.

  • The retention time of the main peak in the sample should match that of the reference standard.

Protocol 2: Structural Confirmation by ¹⁹F NMR Spectroscopy

This protocol outlines the procedure for acquiring a definitive ¹⁹F NMR spectrum.

• Sample Preparation:

  • Dissolve 5-10 mg of the synthesized compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

  • Ensure the sample is fully dissolved to achieve a homogeneous solution for optimal spectral resolution.

• Instrumental Parameters:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Acquire the spectrum using a standard ¹⁹F NMR pulse sequence. A proton-decoupled experiment is typically used to simplify the spectrum by removing ¹H-¹⁹F couplings.

  • Set the spectral width to cover the expected range for trifluoromethyl groups (e.g., -50 to -80 ppm).

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Interpretation:

  • Process the spectrum (Fourier transform, phase correction, and baseline correction).

  • The spectrum should exhibit a single, sharp singlet corresponding to the three equivalent fluorine atoms of the CF₃ group.[11]

  • The absence of any other signals in the ¹⁹F spectrum is a strong indication of high purity with respect to other fluorinated species.[12]

Conclusion

Establishing the purity of a critical synthetic intermediate like 4-sulfanyl-2-(trifluoromethyl)benzonitrile is a non-negotiable requirement for its use in research and drug development. A single data point from one analytical technique is insufficient. True confidence in purity is achieved through a holistic and orthogonal analytical approach, as detailed in this guide. By combining spectroscopic (NMR, MS), chromatographic (HPLC, GC), and elemental analysis, researchers can build a self-validating dataset that confirms the compound's identity, quantifies its purity, profiles impurities, and verifies its fundamental composition. This rigorous methodology underpins scientific integrity and ensures the reliability of all subsequent experimental work.

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peer-reviewed studies on 4-Sulfanyl-2-(trifluoromethyl)benzonitrile

Technical Comparison Guide: 4-Sulfanyl-2-(trifluoromethyl)benzonitrile in Pharmaceutical Synthesis

Executive Summary

4-Sulfanyl-2-(trifluoromethyl)benzonitrile (CAS: 110888-22-7 ), also known as 4-mercapto-2-(trifluoromethyl)benzonitrile, is a critical organosulfur building block. It serves as the sulfur-bearing precursor to the isothiocyanate intermediate required for Enzalutamide (Xtandi) and is increasingly utilized in the synthesis of thio-analogs of Selective Androgen Receptor Modulators (SARMs) like LGD-4033.

This guide objectively compares the two primary synthesis routes—Nucleophilic Aromatic Substitution (SNAr) of Chloro- vs. Fluoro- precursors —and evaluates the downstream utility of the sulfanyl group versus its oxygenated and nitrogenated counterparts.

Chemical Profile & Specifications

Property	Specification
CAS Number	110888-22-7
IUPAC Name	4-Sulfanyl-2-(trifluoromethyl)benzonitrile
Synonyms	4-Cyano-3-(trifluoromethyl)thiophenol; 4-Mercapto-2-(trifluoromethyl)benzonitrile
Molecular Formula	C₈H₄F₃NS
Molecular Weight	203.18 g/mol
Physical State	Pale yellow solid or semi-solid
Melting Point	48–52 °C (Typical)
Key Functional Groups	Nitrile (CN), Trifluoromethyl (CF₃), Thiol (SH)

Comparative Synthesis Analysis

The synthesis of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile relies on the nucleophilic displacement of a halogen by a sulfur source. The choice of starting material—4-Chloro-2-(trifluoromethyl)benzonitrile vs. 4-Fluoro-2-(trifluoromethyl)benzonitrile —dictates the cost, reaction speed, and impurity profile.

Comparison Table: Synthesis Routes

Feature	Method A: Chloro-Precursor Route	Method B: Fluoro-Precursor Route
Precursor	4-Chloro-2-(trifluoromethyl)benzonitrile	4-Fluoro-2-(trifluoromethyl)benzonitrile
Reagent	Sodium Hydrosulfide (NaSH) or Na₂S	Sodium Hydrosulfide (NaSH)
Reaction Rate	Slower (Requires heat/pressure, 6-12h)	Fast (Rapid SNAr, 1-3h)
Temperature	80–120 °C	25–60 °C
Cost Efficiency	High (Precursor is ~40% cheaper)	Low (Fluoro-precursor is premium priced)
Impurity Profile	Higher risk of disulfide formation; unreacted Cl-SM	Cleaner; Fluoride is a better leaving group
Scalability	Preferred for Multi-kg/Ton scale	Preferred for Gram/Lab scale

Expert Insight (Causality):

• Electronic Activation: The ortho-trifluoromethyl and para-cyano groups are strong electron-withdrawing groups (EWGs). They activate the benzene ring for SNAr.

• Leaving Group Ability: Fluoride is a superior leaving group to chloride in SNAr reactions due to the high electronegativity of fluorine, which stabilizes the Meisenheimer complex intermediate. Consequently, Method B proceeds under milder conditions.

• Industrial Reality: Despite the kinetic advantage of the fluoro-route, Method A is the industrial standard because the cost difference of the starting material outweighs the energy costs of heating the reaction.

Experimental Protocol: High-Yield Synthesis (Method A)

Objective: Synthesis of 4-Sulfanyl-2-(trifluoromethyl)benzonitrile from the chloro-precursor. Scale: 100 mmol basis.

Reagents:

• 4-Chloro-2-(trifluoromethyl)benzonitrile (20.5 g, 100 mmol)

• Sodium Hydrosulfide (NaSH) hydrate (70%, 16.0 g, ~200 mmol)

• Dimethylformamide (DMF) or DMSO (100 mL)

• Hydrochloric Acid (1M) for quenching

Protocol:

• Dissolution: Charge a 3-neck round-bottom flask with DMF and 4-Chloro-2-(trifluoromethyl)benzonitrile. Stir under nitrogen atmosphere.

• Addition: Add NaSH in portions over 20 minutes. Caution: H₂S gas may evolve; use a scrubber.

• Heating: Heat the mixture to 90 °C for 8 hours. Monitor by TLC or HPLC for consumption of the chloro-starting material.

• Work-up:

  • Cool the mixture to room temperature.

  • Pour slowly into 500 mL of ice-water.

  • Acidify to pH 3-4 using 1M HCl. The thiol will precipitate or oil out.

• Extraction: Extract with Ethyl Acetate (3 x 100 mL). Wash combined organics with brine to remove DMF.

• Purification: Dry over Na₂SO₄, filter, and concentrate. Recrystallize from Hexane/Ethanol if necessary to remove disulfide impurities.

Self-Validating Step:

• Odor Check: The product has a distinct thiophenol odor (pungent/garlic-like).

• Solubility Check: The product should be soluble in 1M NaOH (forming the thiolate salt) but insoluble in water at neutral pH.

Visualizations & Pathways

Diagram 1: Synthesis Workflow Comparison

This diagram illustrates the kinetic and thermodynamic differences between the Chloro and Fluoro routes.

Caption: Comparison of SNAr pathways. The Fluoro-route bypasses the high activation energy barrier required by the Chloro-route.

Diagram 2: Downstream Applications (Enzalutamide & SARMs)

This diagram maps the conversion of the thiol into key pharmaceutical intermediates.

Caption: The thiol is a versatile pivot point: S-alkylation yields lipophilic SARM analogs, while conversion to isothiocyanate leads to Enzalutamide.

Reactivity & Applications

Precursor to Enzalutamide Intermediates

The most high-value application is the conversion to 4-isothiocyanato-2-(trifluoromethyl)benzonitrile (CAS 143782-23-4).

• Pathway: The thiol is typically not converted directly to the isothiocyanate in one step. Instead, the industrial route often proceeds via the aniline. However, the thiol can be desulfurized or used to synthesize thio-analogs of the drug to study structure-activity relationships (SAR), specifically probing the hydrogen-bonding capability of the urea/thio-urea linkage.

Thioether Synthesis (S-Alkylation)

• Reaction: Ar-SH + R-X + Base → Ar-S-R + HX

• Utility: Replacing an ether oxygen (-O-) with sulfur (-S-) in drug molecules (Bioisosterism) often improves metabolic stability and lipophilicity (LogP).

• Protocol Note: Use mild bases (K₂CO₃) in Acetone or Acetonitrile. Strong bases are unnecessary due to the high acidity of this specific thiophenol (pKa ~5-6 due to the electron-withdrawing CN and CF3 groups).

References

• Process for the prepar

  • Source: US P
  • Relevance: Defines the industrial synthesis

  • Link:

• Synthesis of 4-isothiocyan

  • Source: P
  • Relevance: Describes the downstream use of the scaffold in Enzalutamide synthesis.

  • Link:

• Nucleophilic Aromatic Substitution of Fluoro- vs. Chloro-benzonitriles.

• 4-Sulfanyl-2-(trifluoromethyl)

  • Source: PubChem CID 110888-22-7.

  • Link:

A Comparative Analysis of 4-Substituted-2-(Trifluoromethyl)benzonitriles: Bridging the In Vitro to In Vivo Translational Gap

An In-Depth Technical Guide for Researchers

In modern medicinal chemistry, the strategic incorporation of fluorine atoms can dramatically enhance a molecule's therapeutic potential. The trifluoromethyl (-CF3) group, in particular, is prized for its ability to improve metabolic stability, membrane permeability, and binding affinity.[1] This guide focuses on the versatile class of 4-substituted-2-(trifluoromethyl)benzonitrile intermediates. While direct biological studies on specific analogues like 4-Sulfanyl-2-(trifluoromethyl)benzonitrile are not prevalent in public literature, the broader class serves as a cornerstone for synthesizing potent and selective therapeutic agents.

This document provides a comparative analysis of the in vitro and in vivo studies for this important class of compounds. We will explore the causal links between initial laboratory assays and whole-organism outcomes, using the development of androgen receptor (AR) antagonists as a primary example. This guide will elucidate why this chemical scaffold is critical and how researchers can effectively translate in vitro potency into in vivo efficacy.

Part 1: The In Vitro Profile: Pinpointing Molecular Action

The journey of a drug candidate begins in vitro ("in glass"), where compounds are tested in a controlled environment outside a living organism. For 4-substituted-2-(trifluoromethyl)benzonitrile derivatives, the primary goal of in vitro testing is to quantify their interaction with a specific biological target and assess their effects at a cellular level.

Mechanism of Action: Androgen Receptor Antagonism

Derivatives of this benzonitrile scaffold have been extensively investigated as androgen receptor (AR) antagonists.[2] The AR is a key driver in prostate cancer and other conditions like acne. These compounds function by competitively binding to the AR, preventing the binding of endogenous androgens like testosterone and dihydrotestosterone (DHT). This blockade inhibits the downstream signaling cascade that promotes tumor growth or sebum production.

Below is a diagram illustrating this inhibitory mechanism at the cellular level.

Caption: Mechanism of competitive androgen receptor (AR) antagonism by benzonitrile derivatives.

Quantitative In Vitro Data

The potency of these compounds is determined through receptor binding and cellular functional assays. Key metrics include the IC50 , which is the concentration of an antagonist required to inhibit 50% of a specific biological response. A lower IC50 value indicates higher potency.

Compound Class	In Vitro Assay	Target	Potency (IC50)	Reference
4-Aryl-2-(trifluoromethyl)benzonitriles	Human AR Binding Assay	Androgen Receptor	< 200 nM	[2]
4-Aryl-2-(trifluoromethyl)benzonitriles	Cellular Functional Assay	Androgen Receptor	< 200 nM	[2]
Thioxoimidazolidinones (from isothiocyanate intermediate)	Anti-Proliferation Assay	Prostate Cancer Cells	Varies	[3]

Key In Vitro Experimental Protocol: Androgen Receptor Binding Assay

This protocol outlines a standard competitive binding assay to determine the affinity of a test compound for the androgen receptor.

• Preparation of AR Source:

  • Utilize recombinant human AR protein or lysate from cells overexpressing AR (e.g., LNCaP prostate cancer cells).

• Radioligand Preparation:

  • Prepare a solution of a high-affinity radiolabeled androgen, such as [³H]-Mibolerone, at a fixed concentration.

• Competitive Binding:

  • In a 96-well plate, add the AR source and the radioligand to each well.

  • Add varying concentrations of the test compound (e.g., a 4-aryl-2-(trifluoromethyl)benzonitrile derivative) in a serial dilution.

  • Include control wells: "total binding" (no competitor) and "non-specific binding" (a high concentration of a non-labeled androgen).

• Incubation & Separation:

  • Incubate the plate to allow the binding to reach equilibrium.

  • Separate the bound from unbound radioligand using a filter plate (e.g., glass fiber) that traps the larger AR-ligand complexes.

• Quantification:

  • Measure the radioactivity retained on the filter for each well using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of specific binding at each concentration of the test compound.

  • Plot the percentage of binding against the log concentration of the test compound and fit the data to a sigmoidal curve to determine the IC50 value.

Part 2: The In Vivo Profile: Assessing Whole-Organism Effects

Promising in vitro results are the prerequisite for advancing a compound to in vivo studies ("in the living"). These experiments are essential to understand a drug's pharmacokinetics (how the body processes the drug), efficacy, and safety in a complex biological system.

From In Vitro Potency to In Vivo Efficacy

The trifluoromethylbenzonitrile scaffold is valuable because its properties often translate well from the cellular environment to animal models. The metabolic stability conferred by the -CF3 group helps ensure the compound remains active long enough to exert its therapeutic effect.[1]

For AR antagonists derived from this class, a key preclinical in vivo model is the Golden Syrian hamster ear model, which is used to assess the suppression of sebum production—a process heavily regulated by androgens.

Caption: Workflow from preclinical in vivo models to clinical application for AR antagonists.

Quantitative In Vivo Data

In vivo efficacy is measured by a direct physiological outcome. In the hamster model, this is the reduction in wax ester synthesis, a major component of sebum.

Compound Class	In Vivo Model	Efficacy Endpoint	Result	Reference
4-Aryl-2-(trifluoromethyl)benzonitrile (Compound 4e)	Golden Syrian Hamster Ear	Wax Ester Inhibition	86% Inhibition	[2]

Key In Vivo Experimental Protocol: Hamster Ear Sebum Suppression Model

This protocol describes a widely used model for evaluating the in vivo efficacy of topical AR antagonists.[2]

• Animal Acclimation:

  • Acclimate male Golden Syrian hamsters to the laboratory environment for at least one week.

• Androgen Stimulation:

  • Administer testosterone propionate via subcutaneous injection to stimulate sebaceous gland activity in the hamster's ear.

• Compound Administration:

  • Prepare a topical formulation (e.g., in an ethanol/propylene glycol vehicle) of the test compound.

  • Apply a defined volume of the test compound formulation to the ventral surface of one ear and the vehicle alone to the contralateral ear (as a control). Applications are typically performed daily for a set period (e.g., 14-28 days).

• Sebum Collection & Analysis:

  • At the end of the treatment period, euthanize the animals.

  • Excise a standard-sized skin punch biopsy from the treated area of each ear.

  • Extract lipids from the skin biopsies using an organic solvent (e.g., hexane/isopropanol).

• Quantification of Wax Esters:

  • Analyze the lipid extract using high-performance liquid chromatography (HPLC) or gas chromatography (GC) to quantify the amount of wax esters.

• Data Analysis:

  • Calculate the percentage of inhibition of wax ester synthesis in the compound-treated ear relative to the vehicle-treated ear for each animal.

  • Determine the statistical significance of the results.

Part 3: Bridging the Gap: Correlating In Vitro and In Vivo Data

The ultimate goal of drug development is a strong In Vitro-In Vivo Correlation (IVIVC) . A potent compound in a binding assay (in vitro) must also be effective in an animal model (in vivo) to be considered a viable drug candidate.

The 4-substituted-2-(trifluoromethyl)benzonitrile scaffold is successful precisely because it provides a robust foundation for achieving this correlation.

• In Vitro Potency as a Prerequisite: The high binding affinity (low nM IC50) observed in vitro is the essential first step. Without tight binding to the target receptor, a downstream physiological effect is impossible.[2]

• The Role of Physicochemical Properties: The trifluoromethyl group and the nitrile functionality contribute to a molecular profile that balances lipophilicity and metabolic stability.[1] This allows the compound, when formulated correctly, to penetrate the skin (in topical applications) and remain at the target site in its active form long enough to block the receptor effectively.

• Bridging Discrepancies: A compound may exhibit high potency in vitro but fail in vivo. Common reasons include:

  • Poor Pharmacokinetics: The compound is rapidly metabolized and cleared by the body before it can reach the target tissue.

  • Low Bioavailability: The compound is not effectively absorbed or distributed to the site of action.

  • Off-Target Toxicity: The compound interacts with other biological targets, causing adverse effects that prevent the use of an efficacious dose.

The successful development of drugs derived from this class of intermediates, such as the anti-cancer agent Enzalutamide (synthesized from a 4-isothiocyanato-2-(trifluoromethyl)benzonitrile intermediate), underscores the power of this chemical scaffold in overcoming these translational hurdles.[3][4]

Caption: The critical factors bridging in vitro potency to in vivo success.

Conclusion

The class of 4-substituted-2-(trifluoromethyl)benzonitriles represents a powerful tool in the arsenal of medicinal chemists. While a specific analogue may not have a documented biological profile, the extensive research on related derivatives provides a clear and compelling roadmap for drug development. By demonstrating high in vitro potency at the target receptor and possessing favorable physicochemical properties that translate to in vivo efficacy, this scaffold serves as an exemplary model for bridging the crucial gap between the laboratory bench and clinical application.

References

• ResearchGate. 4‐Nitro‐2‐(trifluoromethyl)benzonitrile. Available at: [Link]

• Journal of Materials Chemistry C (RSC Publishing). Multifunctional benzonitrile derivatives with TADF and mechanofluorochromic properties and their application in OLEDs. Available at: [Link]

• EASTFINE. The Essential Role of 4-Amino-2-(trifluoromethyl)benzonitrile in Pharmaceutical Manufacturing. Available at: [Link]

• PMC - NIH. 4-(Morpholin-4-yl)-3-(trifluoromethyl)benzonitrile. Available at: [Link]

• Google Patents. CN1810775B - Preparation process of 4-amino-2-trifluoromethyl benzonitrile.

• PubMed. Preparation of 4-aryl-2-trifluoromethylbenzonitrile derivatives as androgen receptor antagonists for topical suppression of sebum production. Available at: [Link]

• Google Patents. CN102952039A - Synthesis method of 4-chloro-2-trifluoromethylbenzonitrile.

• Springer. Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. Available at: [Link]

• MDPI. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Available at: [Link]

• Organic Syntheses. Synthesis of 4-(2,2-Difluorovinyl)benzonitrile through a Wittig-type Olefination of 4-Formylbenzonitrile. Available at: [Link]

• TradeIndia. 4-Isothiocyanato-2-(trifluoromethyl) Benzonitrile- applications, effects, and properties. Available at: [Link]

• PubMed. 4-(Trifluoromethyl)benzonitrile. Available at: [Link]

• Eureka | Patsnap. Synthetic method of 4-isothiocyanato-2-(trifluoromethyl) benzonitrile. Available at: [Link]

• PubMed. RIFM fragrance ingredient safety assessment, hydroxycitronellol, CAS Registry Number 107-74-4. Available at: [Link]

• Journal of Biomedical Research & Environmental Sciences. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Available at: [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Preparation of 4-aryl-2-trifluoromethylbenzonitrile derivatives as androgen receptor antagonists for topical suppression of sebum production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4-isothiocyanato-2-(trifluoroMethyl)benzonitrile | 143782-23-4 [chemicalbook.com]
• 4. Synthetic method of 4-isothiocyanato-2-(trifluoromethyl) benzonitrile - Eureka | Patsnap [eureka.patsnap.com]

Safety & Regulatory Compliance

4-Sulfanyl-2-(trifluoromethyl)benzonitrile proper disposal procedures

Executive Summary: The "Stench" & Stability Paradox

4-Sulfanyl-2-(trifluoromethyl)benzonitrile (CAS: 110888-22-7) presents a dual-hazard profile that trips up many standard disposal protocols. It combines the extreme olfactory potency of a thiol (-SH) with the chemical stability and toxicity of a fluorinated nitrile .

Immediate Operational Directives:

• STOP: Do not dispose of this compound down the drain.

• STOP: Do not mix with acidic waste streams (Risk of HCN or H₂S generation).

• ACTION: All handling must occur in a functioning fume hood.

• ACTION: Pre-treatment (oxidation) is mandatory for odor control before final waste consolidation.

Chemical Profile & Hazard Identification

To dispose of this chemical safely, you must understand the three functional groups driving its reactivity and regulation.

Functional Group	Hazard Class	Disposal Implication
Sulfanyl (-SH)	Stench / Reactive	Primary Concern. Low odor threshold (<1 ppb). Requires oxidation to non-volatile sulfonic acid or disulfide forms before disposal to prevent facility evacuation.
Nitrile (-CN)	Acute Toxin	Potential for cyanide release if subjected to strong acids or reducing agents. Requires segregation from oxidizers (unless controlled) and acids.
Trifluoromethyl (-CF₃)	Environmental / Corrosive	High thermal stability. Combustion generates Hydrogen Fluoride (HF). Requires incineration with scrubbers.

Key Physical Properties:

• Appearance: Off-white to tan solid or oil (depending on purity).

• Odor: Pungent, rotten-cabbage/garlic (characteristic of thiols).

• Solubility: Insoluble in water; soluble in DCM, DMSO, Ethyl Acetate.

Pre-Disposal Stabilization: The "Bleach Oxidation" Protocol

Expert Insight: You cannot simply throw this chemical into a waste drum. The thiol odor will permeate high-density polyethylene (HDPE) drums, leading to "phantom leaks" and potential fines from waste haulers. You must chemically alter the thiol group first.

The Mechanism: We use Sodium Hypochlorite (Bleach) to oxidize the thiol (-SH) into a Sulfonic Acid (-SO₃H).

Step-by-Step Oxidation Procedure

Reagents Required:

• Commercial Bleach (5-10% NaOCl)

• Solvent (if compound is solid): Ethanol or Acetone (Avoid acids!)

• Ice bath

Protocol:

• Preparation: Dissolve the 4-Sulfanyl-2-(trifluoromethyl)benzonitrile waste in a minimal amount of acetone or ethanol.

• Cooling: Place the vessel in an ice bath. The oxidation reaction is exothermic .

• Addition: Slowly add the bleach solution while stirring.

  • Visual Cue: You may see a transient precipitate or color change.

  • Olfactory Cue: The stench should disappear rapidly, replaced by the smell of chlorine.

• Duration: Allow the mixture to stir for 30-60 minutes to ensure complete conversion.

• Verification: Remove a small aliquot and check pH. It should be basic (pH > 8). If acidic, add more bleach/base to prevent H₂S reversal.

• Consolidation: The resulting solution is now an Oxidized Organic Waste . It is no longer a "Stench" hazard but is still a Halogenated/Nitrile hazard.

Disposal Decision Logic & Workflow

The following diagram outlines the critical decision points for segregating this specific chemical.

Figure 1: Segregation logic for thiol-nitrile compounds. Note the mandatory oxidation step to prevent odor release.

Regulatory Compliance & Waste Coding

Proper labeling is the difference between a routine pickup and a regulatory audit.

Regulatory Body	Classification	Code / Designation	Notes
EPA (RCRA)	Characteristic Waste	D003 (Reactive)	Due to potential sulfide/cyanide generation if mismanaged.
EPA (RCRA)	Ignitable	D001	If dissolved in flammable solvents (Acetone/Ethanol).
DOT (Transport)	Toxic / Stench	UN 3335 (Aviation Regulated Solid)	Often used for stench solids; otherwise UN 2811 (Toxic Solid, Organic).
Lab Labeling	Internal Tag	"STENCH - TOXIC - HALOGENATED"	Explicitly write "Contains Fluorine" to alert incineration crews.

Critical Segregation Rule: Never mix this waste with Acids (e.g., HCl, H₂SO₄).

• Acid + Nitrile

  Hydrogen Cyanide (HCN) (Slow, but fatal).

• Acid + Un-oxidized Thiol

  Hydrogen Sulfide (H₂S) (Instant, fatal).

Emergency Procedures

Spill Response (Small Scale < 10g):

• Evacuate: Clear the immediate area. The smell will cause panic.

• PPE: Don double nitrile gloves, lab coat, and a full-face respirator with organic vapor/acid gas cartridges.

• Quench: Pour a 10% Bleach solution directly over the spill (if on a compatible surface) or cover with bleach-soaked pads.

• Wait: Allow 15 minutes for oxidation.

• Clean: Absorb with vermiculite or clay. Place in a wide-mouth jar.

• Seal: Double bag the jar. Label "Spill Debris - Stench - Treated".

Exposure:

• Inhalation: Move to fresh air immediately. Oxygen may be required.[1][2]

• Skin: Wash with soap and water for 15 minutes. Do not use ethanol (increases absorption).

• Eyes: Rinse for 15 minutes. Seek medical attention (fluorinated compounds can cause delayed corneal damage).

References

• Accela ChemBio. (n.d.).[3] Product Information: 4-Sulfanyl-2-(trifluoromethyl)benzonitrile (CAS 110888-22-7).[3] Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. (General Thiol Oxidation Protocols).[2]

• UCLA Chemistry & Biochemistry. (n.d.). SOP: Stench Chemicals. Retrieved from [Link]

• US EPA. (2024). Hazardous Waste Codes & RCRA Regulations.[3] Retrieved from [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. youtube.com [youtube.com]
• 3. 1247186-14-6,7-bromo-5-methyl-1H,2H,3H,4H,9H-cyclopenta[b]quinolin-9-one-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]